Cas no 1782490-74-7 (2-(2-ethylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-ethylphenyl)-2-methylpropan-1-ol
• CAS No: 1782490-74-7
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6234370
• PubChem ID: 105425496
• Update Time: 2025-06-15

2-(2-ethylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenyl)-2-methylpropan-1-ol
• 1782490-74-7
• EN300-1808220

• Inchi： 1S/C12H18O/c1-4-10-7-5-6-8-11(10)12(2,3)9-13/h5-8,13H,4,9H2,1-3H3
• InChI Key： NKAVNETXJWYGGA-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-ethylphenyl)-2-methylpropan-1-ol

Professional Introduction to 2-(2-ethylphenyl)-2-methylpropan-1-ol (CAS No. 1782490-74-7)

2-(2-ethylphenyl)-2-methylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1782490-74-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aliphatic alcohol derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular structure, featuring a phenyl ring substituted with an ethyl group and a tertiary butyl moiety, contributes to its distinct chemical properties and reactivity, which have garnered interest from researchers exploring novel synthetic pathways and pharmacological applications.

The molecular formula of 2-(2-ethylphenyl)-2-methylpropan-1-ol is C₁₁H₁₆O, reflecting its composition of carbon, hydrogen, and oxygen atoms. This simple yet versatile structure allows for diverse functionalization, making it a useful building block in medicinal chemistry. The presence of the hydroxyl (-OH) group at the primary position enhances its solubility in polar solvents, facilitating its use in various chemical reactions and formulations.

In recent years, the pharmaceutical industry has shown increasing interest in aliphatic alcohols due to their role as key intermediates in drug development. 2-(2-ethylphenyl)-2-methylpropan-1-ol has been studied for its potential applications in synthesizing active pharmaceutical ingredients (APIs) that target neurological and cardiovascular disorders. Its structural analogs have been explored for their inhibitory effects on certain enzymes and receptors, suggesting therapeutic promise.

One of the most compelling aspects of 2-(2-ethylphenyl)-2-methylpropan-1-ol is its utility in the synthesis of complex molecules through various organic transformations. For instance, nucleophilic substitution reactions can be employed to introduce additional functional groups, while oxidation or reduction strategies can modify the existing ones. These modifications are crucial for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.

The compound's stability under different conditions has also been a subject of investigation. Studies have demonstrated that 2-(2-ethylphenyl)-2-methylpropan-1-ol remains stable under controlled temperatures and pH levels, making it suitable for industrial-scale production. This stability is essential for ensuring consistent quality in pharmaceutical manufacturing processes.

Furthermore, advancements in computational chemistry have enabled researchers to predict the behavior of 2-(2-ethylphenyl)-2-methylpropan-1-ol in various reaction environments. Molecular modeling techniques have been used to simulate its interactions with biological targets, providing insights into potential drug-receptor binding affinities. These simulations have helped guide experimental design and optimize synthetic routes.

Recent research has also highlighted the compound's role in developing novel agrochemicals. Derivatives of 2-(2-ethylphenyl)-2-methylpropan-1-ol have shown efficacy as intermediates in the synthesis of herbicides and fungicides. This dual application underscores the versatility of this chemical entity and its broad industrial relevance.

The environmental impact of using 2-(2-ethylphenyl)-2-methylpropan-1-ol as an intermediate has also been assessed. Efforts have been made to develop greener synthetic methodologies that minimize waste and reduce energy consumption. Catalytic processes, for example, have been explored to enhance reaction efficiency while maintaining high yields.

In conclusion, 2-(2-ethylphenyl)-2-methylpropan-1-ol (CAS No. 1782490-74-7) represents a fascinating compound with extensive applications across multiple industries. Its unique structural features and chemical properties make it a valuable asset in pharmaceutical research, agrochemical development, and industrial chemistry. As scientific understanding continues to evolve, further exploration of this compound will undoubtedly yield novel insights and innovations.